Cas no 2229629-74-5 (2-(4-nitro-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-nitro-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229629-74-5
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 6168293
• PubChem ID: 165674528
• Update Time: 2025-07-23

2-(4-nitro-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitro-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• 2229629-74-5
• EN300-1793430

• Inchi： 1S/C7H7N3O4/c11-7(12)4-1-3(4)6-5(10(13)14)2-8-9-6/h2-4H,1H2,(H,8,9)(H,11,12)
• InChI Key： YZCWELNRYSRGAN-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1=C(C=NN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 197.04365571g/mol
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 112Ų

Additional information on 2-(4-nitro-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-(4-nitro-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229629-74-5)

The compound 2-(4-nitro-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229629-74-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound features a cyclopropane ring fused with a 4-nitro-1H-pyrazole moiety, making it a valuable intermediate for the development of novel pharmaceuticals and agrochemicals. Its distinct carboxylic acid functional group further enhances its reactivity, enabling diverse chemical modifications.

In recent years, researchers have explored the potential of 2-(4-nitro-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. The nitro group in the pyrazole ring is particularly noteworthy, as it can be reduced to an amino group, opening avenues for further derivatization. This versatility aligns with the growing demand for multi-functional intermediates in drug discovery, a topic frequently searched in academic and industrial databases.

The synthesis of 2-(4-nitro-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid typically involves cyclopropanation reactions followed by nitration of the pyrazole ring. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the industry's focus on green chemistry and sustainable practices. These methods resonate with current trends in eco-friendly synthesis, a hot topic among chemists and environmental scientists.

Analytical characterization of this compound relies heavily on NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with stringent regulatory standards. The carboxylic acid group also facilitates salt formation, enhancing solubility for formulation development—a critical consideration in pharmaceutical applications. Discussions around bioavailability enhancement and drug delivery systems often highlight such functional groups, making this compound relevant to cutting-edge research.

Beyond pharmaceuticals, 2-(4-nitro-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid has potential applications in material science, particularly in the design of polymeric coatings and coordination complexes. Its ability to act as a ligand for metal ions has sparked interest in catalysis and sensor development. These interdisciplinary applications align with searches for multi-purpose chemicals and smart materials, reflecting broader scientific curiosity.

In summary, 2-(4-nitro-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229629-74-5) exemplifies innovation at the intersection of chemistry and biology. Its structural features and functional groups cater to diverse industrial needs while addressing contemporary challenges like sustainability and precision medicine. As research progresses, this compound is poised to play a pivotal role in advancing both therapeutic and technological breakthroughs.